3-(methoxymethyl)-1-methyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32 g/mol
• IUPAC Name: 3-(methoxymethyl)-1-methyl-3-methylsulfanylindol-2-one
• InChI: InChI=1S/C12H15NO2S/c1-13-10-7-5-4-6-9(10)12(16-3,8-15-2)11(13)14/h4-7H,8H2,1-3H3
• InChI Key: VTJHLXKVMVPKJD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(C1=O)(COC)SC

Description

3-(methoxymethyl)-1-methyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one is an organic compound with a complex structure that includes methoxymethyl, methylsulfanyl, and indolone groups

Preparation Methods

The synthesis of 3-(methoxymethyl)-1-methyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one involves several steps. One common method includes the reaction of appropriate starting materials under specific conditions to form the desired compound. For instance, the preparation might involve the use of methoxymethyl and methylsulfanyl groups in a controlled environment to ensure the correct formation of the indolone structure . Industrial production methods often involve scaling up these laboratory procedures while maintaining the necessary reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

3-(methoxymethyl)-1-methyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like N-fluorobenzenesulfonimide (NFSI) for oxidation reactions . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methylsulfanyl group can lead to the formation of sulfoxides or sulfones .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology and medicine, it may be investigated for its potential therapeutic properties, such as its ability to interact with specific molecular targets. Additionally, its unique structure makes it a valuable compound for studying various biochemical pathways and mechanisms .

Mechanism of Action

The mechanism of action of 3-(methoxymethyl)-1-methyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the pathways involved. For instance, the compound may inhibit or activate certain enzymes, leading to changes in cellular processes . Understanding these mechanisms is crucial for developing potential therapeutic applications.

Comparison with Similar Compounds

3-(methoxymethyl)-1-methyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one can be compared with other similar compounds, such as 3-methylsulfanylpropan-1-ol and methanesulfonates . These compounds share some structural similarities but differ in their chemical properties and applications. The unique combination of methoxymethyl, methylsulfanyl, and indolone groups in this compound sets it apart from these similar compounds, making it a subject of interest for further research .